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Interaction Mechanism & Management

The concomitant use of antacids or other products containing polyvalent cations (e.g., Mg, Al, Ca, Fe, Zn)

can significantly decrease the plasma concentrations of elvitegravir. The mechanism is attributed to local

complexation in the gastrointestinal tract, not to changes in gastric pH [1] [2] [3].

Management Recommendation: Staggered administration is required [1] [2] [4].

Minimum Staggering: Administer antacids at least 2 hours before or 2 hours after elvitegravir [2]
[3].

Optimal Staggering: Some sources and expert opinions recommend a longer interval of at least 4
hours for complete avoidance of the interaction [1] [3].

Summary of Pharmacokinetic Data

The table below summarizes the quantitative impact on elvitegravir exposure from a key drug interaction

study. This study administered a single dose of elvitegravir/ritonavir (50/100 mg) with a 20 mL antacid

containing magnesium and aluminum [2].
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Dosing Regimen
Change in
Elvitegravir Cmax

Change in
Elvitegravir AUC

Change in
Elvitegravir Cmin

Simultaneous
Administration

↓ 47% ↓ 45% ↓ 41%

Antacid 2 hours
BEFORE

↓ 18% ↓ 15% ↓ 10%

Antacid 2 hours AFTER ↓ 21% ↓ 20% ↓ 20%

Antacid 4 hours
BEFORE

↓ 5% ↓ 4% ↑ 4%

Antacid 4 hours AFTER ↓ 2% ↓ 2% No change

Experimental Protocol Overview

For researchers designing studies to investigate such interactions, the following summarizes the

methodology from a similar investigation with raltegravir [5].

Study Design: Randomized, prospective, crossover study.
Subjects: 12 healthy HIV-seronegative subjects.

Interventions:
Treatment A: A single dose of raltegravir 400 mg under fasting conditions.

Treatment B: A single dose of raltegravir 400 mg simultaneously with 30 mL of antacid.
Procedures:

Subjects were admitted after an 8-hour overnight fast.
Study drugs were administered under direct observation.

Subjects continued to fast for 4 hours post-dose.
Blood samples (5 mL) for pharmacokinetic analysis were collected at pre-dose and at 0.5, 1,

1.5, 2, 3, 4, 5, 6, 8, 10, 12, 24, and 48 hours post-dose.
After a washout period of 5-12 days, subjects crossed over to the other treatment.

Bioanalysis: Plasma drug concentrations were determined using a validated reversed-phase liquid
chromatography-tandem mass spectrometry (LC/MS/MS) method.

Pharmacokinetic Analysis: Primary parameters (AUC, Cmax, C12) were determined using non-
compartmental methods.
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Experimental Workflow Diagram

The diagram below outlines the logical workflow for conducting this type of drug interaction study.
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Frequently Asked Questions (FAQs)

Q: Does this interaction apply to all acid-reducing agents? A: No. The interaction is specific to agents

containing polyvalent cations (e.g., Mg, Al, Ca). Studies show no clinically relevant interactions between

boosted elvitegravir and H2-receptor antagonists (e.g., famotidine) or proton pump inhibitors (e.g.,

omeprazole) [1]. These can be used without dose staggering.

Q: What about other integrase inhibitors? A: This is a class-effect concern. Dolutegravir and raltegravir

are also known to chelate polyvalent cations [5] [6]. For example, simultaneous administration of

dolutegravir with calcium or iron under fasting conditions reduces its exposure by over 39% [6]. Similar

staggering recommendations apply, though the required intervals may differ.

Q: Is the interaction affected by food? A: Elvitegravir must be administered with food for optimal

bioavailability [2] [4]. The interaction studies with staggered antacids were conducted under fed conditions

for the elvitegravir dose. For dolutegravir, co-administration of the supplement with a moderate-fat meal

was shown to counteract the negative interaction [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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